Cas no 73595-60-5 (4-Chloro-N-[3-(methylsulfanyl)propyl]aniline)

4-Chloro-N-[3-(methylsulfanyl)propyl]aniline structure
73595-60-5 structure
Product Name:4-Chloro-N-[3-(methylsulfanyl)propyl]aniline
CAS No:73595-60-5
MF:C10H14ClNS
MW:215.74286031723
CID:2800594
PubChem ID:12850631
Update Time:2025-04-21

4-Chloro-N-[3-(methylsulfanyl)propyl]aniline Chemical and Physical Properties

Names and Identifiers

    • DTXSID10511450
    • SCHEMBL11269897
    • 73595-60-5
    • 4-CHLORO-N-[3-(METHYLSULFANYL)PROPYL]ANILINE
    • 4-Chloro-N-[3-(methylsulfanyl)propyl]aniline
    • Inchi: 1S/C10H14ClNS/c1-13-8-2-7-12-10-5-3-9(11)4-6-10/h3-6,12H,2,7-8H2,1H3
    • InChI Key: JSIYLFAKOBYCMQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NCCCSC

Computed Properties

  • Exact Mass: 215.0535483Da
  • Monoisotopic Mass: 215.0535483Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 37.3Ų

4-Chloro-N-[3-(methylsulfanyl)propyl]aniline Related Literature

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